Cas no 80310-02-7 (2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid)

2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid structure
80310-02-7 structure
Product Name:2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid
CAS No:80310-02-7
MF:C10H10N2O3
MW:206.198002338409
CID:985426
Update Time:2025-04-20

2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetic acid
    • (3-oxo-3,4-dihydro-2h-quinoxalin-1-yl)-acetic acid
    • 2-(3-oxo-2,4-dihydroquinoxalin-1-yl)acetic acid
    • 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid
    • Inchi: 1S/C10H10N2O3/c13-9-5-12(6-10(14)15)8-4-2-1-3-7(8)11-9/h1-4H,5-6H2,(H,11,13)(H,14,15)
    • InChI Key: SXJZOGPXQRFWSC-UHFFFAOYSA-N
    • SMILES: O=C1CN(CC(=O)O)C2C=CC=CC=2N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.356±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 228-230 ºC (ethanol )
  • Solubility: Soluble (140 g/l) (25 º C),

2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic Acid
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Enamine
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Enamine
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